- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Polycyclic hydrocarbons
Polycyclic hydrocarbons (PAHs) are a class of organic compounds composed of multiple benzene rings fused together, forming complex structures. These compounds are ubiquitous in the environment and can be found in various sources such as coal tar, crude oil, and cigarette smoke. PAHs play significant roles in both natural processes and industrial applications due to their stability and versatility.
In environmental science, PAHs are of great concern because they are known carcinogens and can accumulate in soil, water, and air, posing risks to human health and ecosystems. Industrial use of PAHs includes applications in the synthesis of dyes, plastics, and pharmaceuticals. They also serve as intermediates in the production of lubricants, pesticides, and asphalt.
From a chemical perspective, the structural complexity of PAHs allows for diverse functional groups that can be modified to create specific properties. However, due to their environmental persistence and potential health hazards, efforts are ongoing to develop safer alternatives and mitigation strategies.

-
Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
-
5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
-
Vitamin E: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsVitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
-
The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
-
Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...